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Introduction

Zinc finger MYND-type containing 19 (ZMYND19), also known as MIZIP (MCH-R1-Interacting
Zinc Finger Protein), is a protein characterized by a MYND (Myeloid translocation protein 8,
Nervy, and DEAF1) zinc finger domain.[1] This protein is highly conserved across vertebrate
species and is implicated in diverse cellular processes, including signal transduction and
microtubule dynamics.[1] Understanding the intricate network of ZMYND19's protein-protein
interactions is paramount for elucidating its biological functions and for the development of
novel therapeutic strategies targeting pathways in which it is involved. This technical guide
provides a comprehensive overview of the known interaction partners of ZMYND19, presenting
guantitative data, detailed experimental protocols, and visual representations of the associated
signaling pathways.

ZMYND19 Interaction Partners: A Quantitative
Overview

The following table summarizes the known protein interaction partners of ZMYND19, the
experimental methods used to identify these interactions, and any available quantitative data.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b398368?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC11092817/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11092817/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b398368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Interacting o Experimental Quantitative
Description Reference(s)
Partner Method(s) Data
Melanin-
concentrating
hormone Yeast Two- )
MCHR1 ) Not available [1]
receptor 1, a G- Hybrid
protein coupled
receptor.
Subunits of
_ microtubules,
Alpha-tubulin, Yeast Two- )
) key components ) Not available
Beta-tubulin Hybrid
of the
cytoskeleton.
Muskelin 1, a c BioGRID
0_
component of the o Quantitative
immunoprecipitat
MKLN1 CTLH E3 ) o Score: 0.926 2]
o ion, Affinity ]
ubiquitin ligase (High
Capture-MS ]
complex. Confidence)
Required for
meiotic nuclear )
BioGRID
division 5 Co- o
) o Quantitative
homolog A, a immunoprecipitat
RMND5A _ o Score: 0.996 [2]
core component ion, Affinity (High
[
of the CTLH E3 Capture-MS J ]
o Confidence)
ubiquitin ligase
complex.
Macrophage
erythroblast
attacher, the Co-
MAEA catalytic subunit immunoprecipitat  Not available [3][4]

of the CTLH E3
ubiquitin ligase

complex.

ion

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11092817/
https://thebiogrid.org/125490/summary/homo-sapiens/zmynd19.html
https://thebiogrid.org/125490/summary/homo-sapiens/zmynd19.html
https://orcs.thebiogrid.org/Gene/116225
https://www.researchgate.net/publication/380087726_The_CTLH_Ubiquitin_Ligase_Substrates_ZMYND19_and_MKLN1_Negatively_Regulate_mTORC1_at_the_Lysosomal_Membrane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b398368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Regulatory-
associated

protein of MTOR,

Co-

Raptor immunoprecipitat  Not available [31[4]
a component of )
ion
the mTORC1
complex.
Ras-related
GTP-binding Co-
RagA/C proteins that immunoprecipitat  Not available [31[4]
recruit mTORC1 ion
to the lysosome.
A disintegrin and BioGRID
metalloproteinas o Quantitative
) Affinity Capture-
ADAMTS1 e with MS Score: 0.918 [5]
thrombospondin (High
motifs 1. Confidence)
Chromosome 19
] Yeast Two- )
C19orfs54 open reading ) Not available [6]
Hybrid

frame 54.

Signaling Pathways and Logical Relationships

ZMYND19 is involved in at least two key cellular pathways: the MCHRL1 signaling pathway and
the regulation of the mTORCL1 signaling cascade.

MCHR1 Signaling Pathway

ZMYND19 was initially identified through its interaction with the C-terminus of the melanin-
concentrating hormone receptor 1 (MCHRZ1).[1] This interaction suggests a role for ZMYND19
in modulating MCHR1 signaling, potentially by linking the receptor to the microtubule network.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Protein Interaction
Partners of ZMYND19]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b398368#zmynd19-protein-interaction-partners]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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